2-(Azepan-1-yl)-6-(2,6-dimethylmorpholino)-5-nitropyrimidin-4-amine

• IUPAC Name: 2-(azepan-1-yl)-6-(2,6-dimethylmorpholin-4-yl)-5-nitropyrimidin-4-amine
• InChI: InChI=1S/C16H26N6O3/c1-11-9-21(10-12(2)25-11)15-13(22(23)24)14(17)18-16(19-15)20-7-5-3-4-6-8-20/h11-12H,3-10H2,1-2H3,(H2,17,18,19)
• InChI Key: PDAGPHRLABBZTF-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C2=NC(=NC(=C2[N+](=O)[O-])N)N3CCCCCC3
• Molecular Formula: C16H26N6O3
• Molecular Weight: 350.42 g/mol
• CAS No.: 672916-21-1

Description

2-(Azepan-1-yl)-6-(2,6-dimethylmorpholino)-5-nitropyrimidin-4-amine is a useful research compound. Its molecular formula is C16H26N6O3 and its molecular weight is 350.423. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

For instance, the synthesis and characterization of heterocyclic compounds, including those with nitropyrimidin-4-amine structures, have been extensively studied for their potential biological activities. Kumar et al. (2013) synthesized a series of heterocyclic azodyes through diazotization followed by coupling with different compounds, highlighting the versatile synthetic routes available for such molecules (C. T. K. Kumar, J. Keshavayya, T. Rajesh, S. K. Peethambar, Angadi R. Shoukat Ali, 2013).

Biological Activity

The chemical structure of 2-(Azepan-1-yl)-6-(2,6-dimethylmorpholino)-5-nitropyrimidin-4-amine suggests potential for biological activity, given the presence of nitropyrimidin and morpholino groups. These structural motifs are often found in molecules with pharmacological properties. Research on similar compounds has shown that modifications to the pyrimidine ring can lead to substances with significant biological activities, including antimicrobial and antitumor properties. For example, studies on derivatives of 2-aminopyrimidines have explored their interplay with molecular, molecular-electronic, and supramolecular structures, which are critical for their bioactivity (A. Quesada, A. Marchal, M. Melguizo, J. N. Low, C. Glidewell, 2004).